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Compound of Interest

Compound Name:
3-Bromo-6-chloro-2-

fluorobenzaldehyde

Cat. No.: B582021 Get Quote

3-Bromo-6-chloro-2-fluorobenzaldehyde is a highly functionalized aromatic aldehyde that

serves as a critical building block in modern organic synthesis.[1][2] Its unique substitution

pattern, featuring three distinct halogen atoms (bromine, chlorine, and fluorine) on a

benzaldehyde scaffold, endows it with specific reactivity and makes it a valuable intermediate

in the development of complex molecules.[1][2] Primarily utilized in the pharmaceutical and

agrochemical sectors, a thorough understanding of its physical properties is not merely

academic; it is fundamental to its effective handling, reaction optimization, and integration into

synthetic workflows.[1] This guide provides a comprehensive overview of these properties,

grounded in established data and practical, field-proven methodologies.

Core Physicochemical Characteristics
The physical properties of a chemical compound are a direct manifestation of its molecular

structure. For 3-Bromo-6-chloro-2-fluorobenzaldehyde, the combination of a polar aldehyde

group and multiple heavy, electronegative halogens dictates its physical state, boiling point,

and density. These attributes are summarized below.
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Property Value Source(s)

CAS Number 886615-30-1 [1][3][4][5]

Molecular Formula C₇H₃BrClFO [1][4][6]

Molecular Weight 237.46 g/mol [1]

Appearance
Data not consistently available;

typically a solid.
[1]

Melting Point Not Available (N/A) [1]

Boiling Point 253 °C [1][7]

Density 1.779 g/cm³ [1][7]

Flash Point 107 °C [1][7]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere.

[1][8]

Expert Analysis: Causality Behind the Physical Data
Understanding why 3-Bromo-6-chloro-2-fluorobenzaldehyde exhibits these properties is

crucial for predicting its behavior in a laboratory setting.

High Boiling Point & Density: The presence of a bromine and a chlorine atom significantly

increases the molecule's mass and van der Waals forces, contributing to a high boiling point

of 253 °C and a density greater than water (1.779 g/cm³).[1][7] The polar carbonyl (C=O) and

C-Halogen bonds also induce significant dipole-dipole interactions, further elevating the

energy required to transition into the gaseous phase.

Solubility Profile (Inferred): While quantitative solubility data is not readily published, the

molecular structure allows for a strong expert inference. The molecule possesses polar

regions but lacks hydrogen bond donors (like -OH or -NH). Therefore, it is expected to have

very low solubility in protic solvents like water. Conversely, its aromatic ring and halogen

substituents suggest good solubility in common non-polar and polar aprotic organic solvents

such as dichloromethane, tetrahydrofuran (THF), and ethyl acetate. This profile is critical for
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selecting appropriate solvent systems for chemical reactions and purification processes like

chromatography or recrystallization.

Storage and Stability: The aldehyde functional group is susceptible to oxidation to a

carboxylic acid, a process often accelerated by light and atmospheric oxygen. The

recommended storage conditions—"Keep in dark place, Inert atmosphere, Room

temperature"—directly mitigate this degradation pathway, ensuring the compound's purity

and reactivity are preserved over time.[1]

Protocols for Physical Property Verification
To ensure trustworthiness and reproducibility in research, physical properties must be

verifiable. The following are standard, self-validating protocols for determining key

characteristics of a solid organic compound like 3-Bromo-6-chloro-2-fluorobenzaldehyde.

Protocol 1: Melting Point Determination (Capillary
Method)
The melting point is a robust indicator of purity. A sharp, narrow melting range suggests a

highly pure compound, whereas a broad and depressed range indicates the presence of

impurities.

Methodology:

Sample Preparation: Finely crush a small amount of the crystalline solid on a watch glass.

Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

amount (2-3 mm) of the sample into the sealed end.

Apparatus Setup: Place the loaded capillary into a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point (if

known). Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Observation & Validation: Record the temperature at which the first liquid drop appears (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂). The melting

range is T₁-T₂. A narrow range validates the sample's purity.
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Caption: Workflow for Melting Point Determination.

Protocol 2: Qualitative Solubility Assessment
This protocol establishes a practical solubility profile, which is essential for designing reaction

and purification schemes.

Methodology:

Solvent Selection: Prepare test tubes with approximately 1 mL of various representative

solvents (e.g., Water, Ethanol, Dichloromethane, Hexanes).

Sample Addition: Add a small, consistent amount (e.g., ~10 mg) of 3-Bromo-6-chloro-2-
fluorobenzaldehyde to each test tube.

Initial Observation: Observe if the compound dissolves immediately at room temperature.

Agitation: Vigorously shake or vortex each tube for 30-60 seconds. Observe for dissolution.

Heating (Optional): If the compound is not soluble at room temperature, gently warm the test

tube in a water bath to determine if solubility increases with temperature.

Classification: Classify the compound's solubility in each solvent as "soluble," "sparingly

soluble," or "insoluble." This systematic approach provides a reliable basis for solvent

selection.
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Caption: Workflow for Qualitative Solubility Assessment.
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Safety, Handling, and Hazard Profile
Trustworthiness in the laboratory begins with safety. Based on available Safety Data Sheets

(SDS), 3-Bromo-6-chloro-2-fluorobenzaldehyde must be handled with appropriate

precautions.[9][10]

Hazard Statements:

H315: Causes skin irritation.[9][10]

H319: Causes serious eye irritation.[9][10]

H335: May cause respiratory irritation.[9][10]

Precautionary Measures & Personal Protective Equipment (PPE):

Prevention: Avoid breathing dust/fumes.[9][10] Wash hands and exposed skin thoroughly

after handling.[9] Use only outdoors or in a well-ventilated area.[9][10]

Personal Protection: Wear protective gloves, chemical safety goggles conforming to EN

166(EU) or NIOSH (US) standards, and a lab coat.[9][10] If dust is generated or ventilation

is inadequate, a full-face respirator should be used.[9][11]

Response: In case of skin contact, wash with plenty of water.[9] For eye contact, rinse

cautiously with water for several minutes.[9] If inhaled, move the person to fresh air.[9]

Seek medical attention if irritation persists or if you feel unwell.[9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[9] Store

locked up.[9]

Conclusion: A Profile for Practical Application
3-Bromo-6-chloro-2-fluorobenzaldehyde is more than a collection of atoms; it is a tool for

chemical innovation. Its physical properties—a high boiling point, density greater than water,

and characteristic solubility—are direct consequences of its unique molecular architecture. This

guide provides the foundational data, expert interpretation, and validated protocols necessary

for researchers and drug development professionals to utilize this versatile reagent safely,

effectively, and with scientific integrity. By understanding and verifying these core properties,
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scientists can better predict the compound's behavior, optimize reaction conditions, and

accelerate the development of novel chemical entities.
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[https://www.benchchem.com/product/b582021#3-bromo-6-chloro-2-fluorobenzaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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